Cas no 1616500-62-9 (8-Chloro-6-(trifluoromethyl)-1,2,4-triazolo4,3-apyridin-3-ylmethanol)

• Product Name: 8-Chloro-6-(trifluoromethyl)-1,2,4-triazolo4,3-apyridin-3-ylmethanol
• CAS No: 1616500-62-9
• MF: C₈H₅ClF₃N₃O
• MW: 251.593010663986
• CID: 4609264
• Update Time: 2025-10-16

8-Chloro-6-(trifluoromethyl)-1,2,4-triazolo4,3-apyridin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [8-Chloro-6-(trifluoromethyl)-[1,2,4]-triazolo[4,3-a]pyridin-3-yl]methanol
• 8-Chloro-6-(trifluoromethyl)-1,2,4-triazolo4,3-apyridin-3-ylmethanol

• Inchi： 1S/C8H5ClF3N3O/c9-5-1-4(8(10,11)12)2-15-6(3-16)13-14-7(5)15/h1-2,16H,3H2
• InChI Key： RBTWZKPSRCNDAL-UHFFFAOYSA-N
• SMILES： C12=NN=C(CO)N1C=C(C(F)(F)F)C=C2Cl

Additional information on 8-Chloro-6-(trifluoromethyl)-1,2,4-triazolo4,3-apyridin-3-ylmethanol

Comprehensive Overview of 8-Chloro-6-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridin-3-ylmethanol (CAS No. 1616500-62-9)

8-Chloro-6-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridin-3-ylmethanol (CAS No. 1616500-62-9) is a heterocyclic compound featuring a triazolopyridine core, which has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of nitrogen-containing heterocycles, known for their broad biological activities and applications in drug discovery. The presence of chloro and trifluoromethyl substituents enhances its reactivity and potential as a building block for small-molecule therapeutics and crop protection agents.

Recent advancements in medicinal chemistry have highlighted the importance of triazolopyridine derivatives in targeting enzymes and receptors involved in inflammatory and metabolic disorders. Researchers are particularly interested in the 8-Chloro-6-(trifluoromethyl) variant due to its unique electronic properties, which may improve binding affinity and selectivity in drug design. Additionally, its methanol functional group offers versatility for further derivatization, making it a valuable intermediate in structure-activity relationship (SAR) studies.

In the context of agrochemical innovation, 8-Chloro-6-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridin-3-ylmethanol has been explored for its potential as a pesticide precursor. The trifluoromethyl group is a common motif in modern crop protection chemicals, known for its ability to enhance lipophilicity and bioavailability. This aligns with the growing demand for sustainable pest control solutions that minimize environmental impact while maintaining efficacy.

From a synthetic chemistry perspective, the compound’s CAS No. 1616500-62-9 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories focusing on high-throughput screening or fragment-based drug discovery often prioritize such compounds due to their scaffold diversity. The compound’s stability under various conditions also makes it suitable for catalysis studies and material science applications.

Environmental and regulatory considerations are increasingly shaping the development of novel compounds like 8-Chloro-6-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridin-3-ylmethanol. Stakeholders are keen to understand its degradation pathways and ecotoxicological profile, especially given the global push toward green chemistry. Computational tools such as molecular docking and QSAR modeling are being employed to predict its behavior in biological systems, reducing reliance on in vivo testing.

The compound’s relevance extends to academic research, where it is used to investigate heterocyclic reaction mechanisms and supramolecular interactions. Its structural complexity offers opportunities for asymmetric synthesis and chiral resolution, topics of high interest in organic chemistry curricula. Collaborative efforts between academia and industry continue to uncover new applications for this multifunctional scaffold.

In summary, 8-Chloro-6-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridin-3-ylmethanol (CAS No. 1616500-62-9) represents a versatile compound with cross-disciplinary applications. Its integration into drug development pipelines, agrochemical formulations, and advanced material research underscores its importance in modern science. As innovation accelerates, this compound is poised to play a pivotal role in addressing challenges across healthcare, agriculture, and sustainable technology.